Sodium Dichromate

• CAS No.: 10588-01-9
• Product Name: Sodium Dichromate
• Molecular Formula: Na2Cr2O7; Na2Cr2O7.2H2O; Cr2Na2O7
• Molecular Weight: 261.97 g/mol
• IUPAC Name: disodium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium
• Standard InChI: InChI=1S/2Cr.2Na.7O/q;;2*+1;;;;;;2*-1
• Standard InChIKey: KIEOKOFEPABQKJ-UHFFFAOYSA-N
• SMILES: [O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: [O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-].[Na+].[Na+]
• Boiling Point: 400 °C (decomposes)
• Colorform: Light-brown to orange-red plates which are strongly hygroscopic; Monoclinic prisms; Red or red-orange crystalline solid; Red hydroscopic crystals
• Density: 2.35 at 77 °F (USCG, 1999); 2.52 g/cu cm at 13 °C; 2.5 g/cm³
• Melting Point: 675 °F (USCG, 1999); 356.7 °C; 357 °C
• Physical Description: Sodium dichromate appears as a red or red-orange crystalline solid. May be strongly irritating to skin, eyes and mucous membranes. Used as a corrosion inhibitor, and in the manufacture of other chemicals.; Liquid; PelletsLargeCrystals, Liquid; RED-TO-ORANGE HYGROSCOPIC CRYSTALS.
• Description: Sodium Dichromate is an orange to red colored, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Sodium dichromate is highly corrosive and is a strong oxidizing agent. This substance is mainly used to produce other chromium compounds, but is also used in drilling muds, in metal treatments, in wood preservatives, in the production of dyes and organic chemicals and as a corrosion inhibitor. Sodium dichromate primarily affects the respiratory system causing ulcerations, shortness of breath, bronchitis, pneumonia and asthma but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05); Sodium dichromate appears as a red or red-orange crystalline solid. May be strongly irritating to skin, eyes and mucous membranes. Used as a corrosion inhibitor, and in the manufacture of other chemicals.; Sodium dichromate is an inorganic sodium salt. It contains a dichromate(2-).
• Related CAS: 34493-01-1 (x-hydrochloride salt); 7789-12-0 (dihydrate)
• Shelf Life: Stable under recommended storage conditions. /Sodium Dichromate Dihydrate/; Considered stable
• Solubility: In water, 187 g/100 g water at 25 °C; In water, 70.6 wt% at 0 °C; 73.18 wt% at 20 °C; 513.2 g/L methanol at 19.4 °C; Solubility in water, g/100ml at 20 °C: 236 (very good)
• Synonyms: bichromatedesodium;bichromatedesodium(french);bichromateofsoda;caswellno761;celcure;celcurewoodpresrvative;chromicacid(h2cr207),disodiumsalt;chromicacid(h2cr2o7),disodiumsalt
• Reference: 1: Campbell R, Kennedy AR, McLellan R, Robertson SD, Sproules S, Mulvey RE.; Contrasting the group 6 metal-metal bonding in sodium dichromate(ii) and sodium; dimolybdate(ii) polymethyl complexes: synthetic, X-ray crystallographic and; theoretical studies. Dalton Trans. 2017 May 2;46(17):5650-5659. doi:; 10.1039/c6dt04644d. PubMed PMID: 28145549.; ; ; 2: Singhal VK, Deswal BS, Singh BN. Study of skin and mucous membrane disorders; among workers engaged in the sodium dichromate manufacturing industry and chrome ; plating industry. Indian J Occup Environ Med. 2015 Sep-Dec;19(3):129-33. doi:; 10.4103/0019-5278.173994. PubMed PMID: 26957809; PubMed Central PMCID:; PMC4765249.; ; ; 3: Hfaiedh M, Brahmi D, Zourgui L. Hepatoprotective effect of Taraxacum; officinale leaf extract on sodium dichromate-induced liver injury in rats.; Environ Toxicol. 2016 Mar;31(3):339-49. doi: 10.1002/tox.22048. Epub 2014 Oct 1. ; PubMed PMID: 25270677.; ; ; 4: Hfaiedh M, Brahmi D, Zourgui L. Protective role of cactus cladodes extract on ; sodium dichromate-induced testicular injury and oxidative stress in rats. Biol; Trace Elem Res. 2014 Jun;159(1-3):304-11. doi: 10.1007/s12011-014-9969-8. Epub; 2014 Apr 23. PubMed PMID: 24752970.; ; ; 5: Furlow B. KBR appeals $85 million sodium dichromate verdict. Lancet Respir; Med. 2013 Oct;1(8):593. doi: 10.1016/S2213-2600(13)70180-2. Epub 2013 Sep 19.; PubMed PMID: 24461658.; ; ; 6: Kalantari H, Galehdari H, Zaree Z, Kalantar H, Varnasary G. Comparison of the ; In Vitro Mutagenicity of Artemisia draconculus L. With Sodium Dichromate by; Performing Single Cell Gel Electrophoresis (SCGE) or the Comet Assay. Jundishapur; J Nat Pharm Prod. 2012 Winter;7(1):31-4. Epub 2012 Jan 4. PubMed PMID: 24624149; ; PubMed Central PMCID: PMC3941865.; ; ; 7: Stern AH. Assessing the threshold for the duodenal GSH/GSSG ratio in the mouse; associated with sodium dichromate dihydrate ingestion reported by Thompson et al.; (2011). Toxicol Sci. 2012 Mar;126(1):285-6; author reply 287-8. doi:; 10.1093/toxsci/kfr336. Epub 2011 Dec 15. PubMed PMID: 22174046.
• PubChem Compound: 25408
• Last Modified: Nov 11 2021